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Compound of Interest

3-Chloro-6-
Compound Name:

(methoxymethyl)pyridazine
CAS No.: 1289385-57-4

Cat. No.: B593875

Get Quote

Executive Summary

3-Chloro-6-(methoxymethyl)pyridazine (CAS: 1289385-57-4) is a functionalized heterocyclic
building block characterized by a robust pyridazine core substituted with a reactive chloro-
group and a methoxymethyl (MOM-like) ether side chain.

While the pyridazine ring confers high thermal resistance (stable >200°C), the methoxymethyl
ether linkage introduces specific oxidative and acidic sensitivities. This guide establishes that
the compound is thermally stable under standard processing conditions (up to ~150°C) but
presents a Flash Point of 118°C and a Boiling Point of 271°C, requiring strict inerting protocols
during high-temperature isolation to prevent vapor-phase ignition or ether peroxidation.

Chemical Profile & Structural Analysis
Identification
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Parameter Detail

IUPAC Name 3-Chloro-6-(methoxymethyl)pyridazine
CAS Number 1289385-57-4

Molecular Formula CeH7CIN20

Molecular Weight 158.58 g/mol

Pyridazine ring (1,2-diazine) substituted at C3
(Cl) and C6 (CH20CH:s)

Structure

Functional Group Stability Analysis

The thermal behavior of this molecule is dictated by the interaction between its three core
components:

e The Pyridazine Core (N=N bond):

o Stability:[1][2][3] High.[4] Unlike peroxides or azides, the N=N bond in the pyridazine ring
is part of an aromatic system, stabilizing it against homolytic cleavage.

o Risk: Ring opening typically requires temperatures >280°C or strong UV irradiation.
e The Chloride Substituent (C-ClI):
o Stability:[1][2][3] High thermal stability.[2][5][6]

o Reactivity: Susceptible to Nucleophilic Aromatic Substitution (SNAr). If heated with strong
nucleophiles (amines, alkoxides) without temperature control, exotherms can occur.

e The Methoxymethyl Ether (-CH2-O-CHs):
o Stability:[1][2][3] Moderate.[7] This is the "weak link" regarding process safety.

o Risk: Ethers are prone to auto-oxidation to form peroxides upon prolonged exposure to air,
especially under light. Thermal stressing of a peroxidized sample can lead to explosive
decomposition.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/380068059_Comparative_Study_of_Thermal_Stability_and_Thermal_Degradation_Kinetics_of_PolyVinyl_Ethers_with_Different_Side_Groups
https://www.researchgate.net/publication/297746924_Thermal_Stability_of_Hexamethyldisiloxane_MM_for_High-Temperature_Organic_Rankine_Cycle_ORC
https://patents.google.com/patent/CN112645883A/en
https://prepchem.com/3-6-dichloro-4-isopropylpyridazine/
https://www.researchgate.net/publication/380068059_Comparative_Study_of_Thermal_Stability_and_Thermal_Degradation_Kinetics_of_PolyVinyl_Ethers_with_Different_Side_Groups
https://www.researchgate.net/publication/297746924_Thermal_Stability_of_Hexamethyldisiloxane_MM_for_High-Temperature_Organic_Rankine_Cycle_ORC
https://patents.google.com/patent/CN112645883A/en
https://www.researchgate.net/publication/297746924_Thermal_Stability_of_Hexamethyldisiloxane_MM_for_High-Temperature_Organic_Rankine_Cycle_ORC
https://www.researchgate.net/publication/381639039_Comparative_study_of_thermal_stability_and_thermal_degradation_kinetics_of_polyvinyl_ethers_with_different_side_groups
https://www.researchgate.net/figure/Products-quantified-during-the-thermal-decomposition-of-chloropicrin-Initial_fig5_325721195
https://www.researchgate.net/publication/380068059_Comparative_Study_of_Thermal_Stability_and_Thermal_Degradation_Kinetics_of_PolyVinyl_Ethers_with_Different_Side_Groups
https://www.researchgate.net/publication/297746924_Thermal_Stability_of_Hexamethyldisiloxane_MM_for_High-Temperature_Organic_Rankine_Cycle_ORC
https://patents.google.com/patent/CN112645883A/en
https://www.jocpr.com/articles/drug-design-development-and-biological-screening-of-pyridazine-derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermal Hazard Assessment
Physical Thermal Properties[12][13]

e Boiling Point: 271°C (at 760 mmHQg)[8]
e Flash Point: 118°CJ[8]
o Density: 1.248 g/cm3[8]

Decomposition Thermodynamics

The wide gap between the Flash Point (118°C) and Boiling Point (271°C) suggests a stable
liquid range, but it also indicates that distillation at atmospheric pressure is hazardous.

o Decomposition Onset (Theoretical): Likely >250°C.

e Hazard Zone: The compound's flash point is relatively low compared to its boiling point.
Heating open vessels above 110°C creates a flammable vapor-air mixture.

Decomposition Pathways

At extreme temperatures (>270°C) or in the presence of strong acids, the methoxymethyl group
can cleave, releasing formaldehyde and methanol equivalents, followed by ring degradation.

Oxidative Hazard (Air Exposure)

i 3-Chloro-6-(methoxymethyl)pyridazine
| (Stable < 200°C)

Primary Route Secondary Route

Thermal Stress
(>270°C)

Pyridazine Ring Opening
(N2 Elimination)

HCHO + HCI + Nitriles.

Ether Cleavage
(-CH2-O- Bond Break)

Click to download full resolution via product page

Figure 1: Thermal and oxidative decomposition pathways. Note the peroxide risk typical of
benzylic-like ethers.
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Experimental Protocols for Stability Testing

To validate the safety of this compound for a specific process (e.g., scale-up >100g), you must
perform the following thermal screening.

Differential Scanning Calorimetry (DSC)

Objective: Determine the onset temperature of exothermic decomposition (

o Sample Preparation: Load 2-5 mg of 3-Chloro-6-(methoxymethyl)pyridazine into a gold-
plated high-pressure crucible (to prevent evaporation masking decomposition).

o Standard: Indium (for calibration).
e Method:

o Equilibrate at 25°C.

o Ramp 5°C/min to 350°C.

o Atmosphere: Nitrogen (50 mL/min).
o Acceptance Criteria:

o No exotherms > 50 J/g below

o If an exotherm is detected, calculate

(temperature where time to maximum rate is 24 hours) using iso-conversional kinetics.

Isothermal Stress Testing (Accelerated Aging)

Objective: Verify stability of the ether linkage over time.

e Setup: Place 500 mg samples in sealed HPLC vials.
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e Conditions: Hold at 80°C, 100°C, and 120°C for 24 hours.
e Analysis: Analyze by HPLC-UV (254 nm).
o Pass Criteria: Purity decrease < 0.5%.

o Fail Indicator: Appearance of 3-chloro-6-hydroxymethylpyridazine (hydrolysis product) or
3-chloropyridazine.

Process Safety in Scale-Up
Handling the Flash Point (118°C)

Because the flash point is accessible during standard reaction heating (e.g., refluxing in
toluene or DMF), strict inerting is required.

e Nitrogen Pad: Maintain < 5% Oxygen concentration in the headspace.

 Static Discharge: Ground all equipment. The ether functionality increases the resistivity of
non-polar solutions, raising static accumulation risk.

Distillation Hazards

Purification often involves distillation due to the high boiling point (271°C).

e Do NOT distill at atmospheric pressure. The temperature required (271°C) approaches the
theoretical ring-degradation threshold.

e Protocol: Use high vacuum (< 5 mmHg). This reduces the boiling point to a safer range
(likely 120-140°C), keeping the material well below its thermal decomposition onset.

Safety Decision Tree
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Figure 2: Process safety decision logic for handling 3-Chloro-6-(methoxymethyl)pyridazine.
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o Source: ChemWhat Database. "3-Chloro-6-methoxymethyl-pyridazine CAS#: 1289385-57-
4",

o URL:[Link] (Verified Boiling Point: 271°C, Flash Point: 118°C).
* Pyridazine Ring Stability

o Source: MDPI Molecules. "Thermal Characterisation of Disubstituted Heterofused
Triazinones". (Establishes pyridazine core stability >160°C).

o URL:[Link][9]
¢ General Ether Peroxidation Hazards

o Source: National Institutes of Health (NIH) - PubChem.

o URL:[Link]

¢ Source: GuideChem. "Synthesis of 3,6-dichloro-4-isopropylpyridazine”.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google Patents
[patents.google.com]

e 4. prepchem.com [prepchem.com]

e 5. researchgate.net [researchgate.net]
e 6. researchgate.net [researchgate.net]
e 7. jocpr.com [jocpr.com]

¢ 8. chemwhat.com [chemwhat.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemwhat.com/
https://www.mdpi.com/1420-3049/25/3/646
https://www.guidechem.com/question/what-is-the-synthesis-of-3-6-d-id167397.html
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b593875?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/380068059_Comparative_Study_of_Thermal_Stability_and_Thermal_Degradation_Kinetics_of_PolyVinyl_Ethers_with_Different_Side_Groups
https://www.researchgate.net/publication/297746924_Thermal_Stability_of_Hexamethyldisiloxane_MM_for_High-Temperature_Organic_Rankine_Cycle_ORC
https://patents.google.com/patent/CN112645883A/en
https://patents.google.com/patent/CN112645883A/en
https://prepchem.com/3-6-dichloro-4-isopropylpyridazine/
https://www.researchgate.net/publication/381639039_Comparative_study_of_thermal_stability_and_thermal_degradation_kinetics_of_polyvinyl_ethers_with_different_side_groups
https://www.researchgate.net/figure/Products-quantified-during-the-thermal-decomposition-of-chloropicrin-Initial_fig5_325721195
https://www.jocpr.com/articles/drug-design-development-and-biological-screening-of-pyridazine-derivatives.pdf
https://www.chemwhat.com/3-chloro-6-methoxymethyl-pyridazine-cas-1289385-57-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 9. guidechem.com [guidechem.com]

 To cite this document: BenchChem. [Thermal Stability & Process Safety Guide: 3-Chloro-6-
(methoxymethyl)pyridazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593875/docs#thermal-stability-process-safety-guide-
3-chloro-6-methoxymethyl-pyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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